
2-Bromo-5-chloroisonicotinic acid CAS number
and spectral data

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2-Bromo-5-chloroisonicotinic acid

Cat. No.: B1288935 Get Quote

In-Depth Technical Guide: 2-Bromo-5-
chloroisonicotinic Acid
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2-Bromo-5-chloroisonicotinic
acid, a key building block in pharmaceutical and agrochemical research. This document

outlines its chemical identity, physical properties, and available data, adhering to the highest

standards of scientific and technical accuracy.

Chemical Identification and Properties
CAS Number: 530156-90-2[1][2][3][4]

Molecular Formula: C₆H₃BrClNO₂[3]

Molecular Weight: 236.45 g/mol [3]

Synonyms: 2-Bromo-5-chloropyridine-4-carboxylic acid

Structure:

Caption: Chemical structure of 2-Bromo-5-chloroisonicotinic acid.
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Physicochemical Properties:

Property Value Source

Appearance White powder [1]

Purity Typically ≥95% or 99% [1][2]

Storage

Inert atmosphere, room

temperature or sealed and

preserved

[1]

Spectral Data
Detailed, experimentally-derived spectral data such as ¹H NMR, ¹³C NMR, FT-IR, and mass

spectrometry for 2-Bromo-5-chloroisonicotinic acid (CAS 530156-90-2) are not readily

available in the public domain. However, several chemical suppliers indicate that this

information is available upon request with a purchase. Researchers are advised to contact

these suppliers to obtain certificates of analysis and relevant spectral data.

Experimental Protocols
Synthesis of 2-Bromo-5-chloroisonicotinic Acid
A specific, detailed, and publicly available experimental protocol for the synthesis of 2-Bromo-
5-chloroisonicotinic acid (CAS 530156-90-2) has not been identified in the reviewed

literature.

However, a patented method exists for the synthesis of its isomer, 5-Bromo-2-chloroisonicotinic

acid. This process involves the use of 2,5-dichloropyridine as a starting material. The synthesis

proceeds through a displacement reaction to form 5-bromo-2-chloropyridine, which is then

hydroxylated to yield the final product. While not directly applicable to the synthesis of 2-
Bromo-5-chloroisonicotinic acid, this methodology provides insight into a potential synthetic

strategy for related compounds.

A generalized workflow for the synthesis of a related compound, methyl 5-bromo-2-

chloroisonicotinate, suggests that a common precursor could be 2-chloroisonicotinic acid or its

derivatives, which would then undergo bromination and subsequent esterification.[5]
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Hypothetical Synthetic Pathway:

The following diagram illustrates a potential, though unconfirmed, synthetic pathway for 2-
Bromo-5-chloroisonicotinic acid, based on general organic chemistry principles and

synthesis of related compounds.

Isonicotinic Acid 2-Chloroisonicotinic Acid
e.g., SOCl₂

Chlorination

2-Bromo-5-chloroisonicotinic Acid
e.g., NBS, H₂SO₄

Bromination

Click to download full resolution via product page

Caption: A potential synthetic workflow for 2-Bromo-5-chloroisonicotinic acid.

Logical Relationships in Drug Discovery
2-Bromo-5-chloroisonicotinic acid serves as a versatile building block in drug discovery due

to its reactive sites, which allow for the introduction of various functional groups. The bromine

and chlorine atoms, along with the carboxylic acid group, provide multiple points for chemical

modification.

Signaling Pathway Interaction (Hypothetical):

As a hypothetical example, a derivative of 2-Bromo-5-chloroisonicotinic acid could be

designed to interact with a cellular signaling pathway, such as a kinase cascade.
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Caption: Hypothetical inhibition of a kinase signaling pathway by a derivative.

Conclusion
2-Bromo-5-chloroisonicotinic acid (CAS 530156-90-2) is a chemical compound with

significant potential for applications in research and development, particularly in the synthesis

of novel pharmaceutical and agrochemical agents. While detailed public data on its spectral

properties and a specific synthesis protocol are limited, this guide provides the foundational

information necessary for researchers to source and begin working with this compound. For

detailed experimental data, direct inquiry with chemical suppliers is recommended.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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